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Compound of Interest

Compound Name: 4-Bromo-3-fluorobenzaldehyde

Cat. No.: B151432

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for 4-Bromo-3-
fluorobenzaldehyde

This guide provides a comprehensive overview of the safety and handling information for 4-
Bromo-3-fluorobenzaldehyde, tailored for researchers, scientists, and professionals in drug
development. The information is compiled from various safety data sheets to ensure a thorough
understanding of the substance's properties and associated hazards.

Chemical and Physical Properties

4-Bromo-3-fluorobenzaldehyde is a halogenated aromatic compound.[1] It is a white to light
yellow powder or crystal.[1] This compound serves as a key intermediate in the synthesis of
pharmaceuticals and agrochemicals.[1]
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Property Value Source
Molecular Formula C7H4BrFO [1112]
Molecular Weight 203.01 g/mol [1][2]
CAS Number 133059-43-5 [2]
Appearance White to light yellow 1]
powder/crystal

Melting Point 55-59 °C [1]
Purity >97% [1]
Storage Temperature 2-8°C [1]

Hazard Identification and GHS Classification

4-Bromo-3-fluorobenzaldehyde is classified as hazardous. The GHS classification indicates
that it is harmful if swallowed and causes serious eye irritation.[2]

Hazard Class Category GHS Code Signal Word
Acute toxicity, oral 4 H302 Warning
Serious eye )

2A H319 Warning

damage/eye irritation

Source:[2]

Experimental Protocols

Detailed experimental protocols for the toxicological and safety data cited in the material safety
data sheets are not publicly available in the search results. The provided information is a
summary of results from standardized testing procedures.

One available experimental protocol describes a conjugation reaction for synthetic purposes.[3]
In a solution of 4-Bromo-3-fluorobenzaldehyde in toluene, ethylene glycol and p-TsOH are
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added and stirred.[3] The mixture is then heated, and after completion, it is cooled and
saturated aqueous NaHCO3 is added.[3]

Safety and Handling

Proper handling and storage of 4-Bromo-3-fluorobenzaldehyde are crucial to ensure safety in
a laboratory setting.

Personal Protective Equipment (PPE)

When handling this chemical, appropriate personal protective equipment should be worn. This
includes:

» Eye Protection: Eyeshields or safety glasses.
e Hand Protection: Protective gloves.

o Respiratory Protection: Dust mask (type N95 or equivalent).

Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5][6] The
recommended storage temperature is between 2-8°C.[1]

Spill and Disposal Procedures

In case of a spill, it is important to clean it up immediately using appropriate protective
equipment.[4] The material should be swept up or absorbed and placed into a suitable clean,
dry, closed container for disposal.[4] Ensure adequate ventilation during cleanup.[4]

The following diagram illustrates the general workflow for handling a chemical spill of 4-Bromo-
3-fluorobenzaldehyde.
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Spill Response Workflow

Spill Detected

Assess Situation
(Size & Nature of Spill)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use absorbent material)

Clean Up Spill
(Collect material in a sealed container)

Decontaminate Area
(Wash with soap and water)

Dispose of Waste
(Follow institutional guidelines)

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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First Aid Measures

In case of exposure, follow these first aid measures:

If Swallowed: Do NOT induce vomiting. If the person is conscious, rinse their mouth and
have them drink 2-4 cupfuls of milk or water. Seek medical attention.[4]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

In Case of Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes. Seek medical attention.[4]

If Inhaled: Remove the person from exposure to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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